Cas no 898443-07-7 (9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898443-07-7
• MF: C₁₈H₁₅N₅O₅
• MW: 381.342203378677
• CID: 5805193
• PubChem ID: 7267842
• Update Time: 2025-05-20

9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide
• F2565-0275
• AKOS024660626
• AB00679751-01
• 9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 898443-07-7

• Inchi： 1S/C18H15N5O5/c1-26-9-5-6-10(12(8-9)27-2)23-17-14(21-18(23)25)13(15(19)24)20-16(22-17)11-4-3-7-28-11/h3-8H,1-2H3,(H2,19,24)(H,21,25)
• InChI Key： DZDSQMBLOPSIQB-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=CO3)N=C2C(N)=O)N(C2=CC=C(OC)C=C2OC)C1=O

Computed Properties

• Exact Mass: 381.10731860g/mol
• Monoisotopic Mass: 381.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 133Ų

Additional information on 9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Comprehensive Overview of 9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898443-07-7)

The compound 9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, identified by its CAS number 898443-07-7, is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a purine core with dimethoxyphenyl and furan substituents, making it a promising candidate for exploring novel therapeutic applications. Researchers are particularly interested in its potential role as a kinase inhibitor or enzyme modulator, given its structural resemblance to bioactive purine analogs.

In recent years, the demand for small-molecule drug discovery has surged, with a focus on compounds like 9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide. This compound's synthetic accessibility and structural versatility align with current trends in targeted therapy and precision medicine. Its carboxamide group further enhances its potential for forming hydrogen bonds, a critical feature for drug-receptor interactions. These attributes make it a subject of interest in computational chemistry and high-throughput screening studies.

The pharmacokinetic properties of CAS 898443-07-7 are under active investigation, with preliminary studies suggesting favorable metabolic stability and oral bioavailability. These characteristics are essential for advancing the compound into preclinical trials, particularly for chronic disease applications. Notably, its furan moiety contributes to its lipophilicity, which may influence its blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of 9-(2,4-dimethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves multi-step organic transformations, including Pd-catalyzed cross-coupling and cyclization reactions. These methods are widely discussed in green chemistry forums, as researchers seek sustainable synthesis routes to reduce environmental impact. The compound's crystalline properties also make it suitable for X-ray diffraction analysis, aiding in structure-activity relationship (SAR) studies.

In the context of AI-driven drug design, CAS 898443-07-7 has been featured in machine learning models predicting binding affinity and toxicity profiles. This aligns with the growing intersection of cheminformatics and artificial intelligence in modern drug development. Additionally, its potential as a scaffold for fragment-based drug discovery is being explored, addressing the need for diverse chemical libraries in hit-to-lead optimization.

As the scientific community continues to investigate 898443-07-7, its applications may expand into immunomodulation or antiviral therapy, given the urgency of infectious disease research post-pandemic. The compound's multi-target potential positions it as a versatile tool for addressing complex diseases, a recurring theme in personalized medicine discussions. Future studies will likely focus on its in vivo efficacy and toxicological safety, key metrics for translational success.